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Compound of Interest |

Compound Name: 2-Chloro-4-nitropyrimidin-5-amine
CAS No.: 618397-67-4
Cat. No.: B1588104
. J

CAS: 618397-67-4 | Formula: CaH3CIN4O2 | M.W.: 174.55 g/mol [1]

Part 1: Executive Summary & Chemical Identity

2-Chloro-4-nitropyrimidin-5-amine is a specialized heterocyclic building block used primarily
in the synthesis of purine analogs and pteridine-based kinase inhibitors. Unlike its more
common isomer (2-chloro-5-nitro-4-aminopyrimidine), this scaffold presents a unique
substitution pattern (5-amino, 4-nitro) that alters the electronic bias of the pyrimidine ring,
directing nucleophilic attack specifically to the C2 position while reserving the C4/C5 region for
subsequent imidazole ring closure.

Physicochemical Profile
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Property Data Application Note

Color intensity correlates with
Appearance Yellow to Orange Solid nitro/amine conjugation;
darkening indicates oxidation.

Poor solubility in non-polar

Solubility DMSO, DMF, MeOH (warm)
solvents (Hexane, Et20).
Critical: Do not rely on MP for
) ) purity; compound may
Melting Point >200°C (Decomposes) -
deflagrate near decomposition
point.
. ] ) » Hydrolysis of C2-Cl releases
Stability Moisture/Light Sensitive

HCI; store under Argon.

Electrophilic (C2), Reducible C2-Cl is activated for SnAr; C4-

Reactivity ) )
(C4) NO:z2 is a reduction target.

Part 2: Hazard Identification & Toxicology (GHS)

Note: While specific toxicological data for this isomer is limited, it must be handled according to
the high-hazard profile of the chloronitropyrimidine class.

Core Hazards

o Acute Toxicity (Oral/Inhalation): Category 4. Pyrimidine antimetabolites can interfere with
DNA synthesis.

o Skin/Eye Corrosion: Category 1B/2. The hydrolysis product (HCI) and the parent compound
cause severe irritation.

¢ Sensitization: High potential. Nitro-aromatics are known haptens that can induce allergic
contact dermatitis.

o Energetic Instability: The combination of a nitro group and an amino group on a strained ring
creates a "push-pull” electronic system. Avoid friction, shock, or heating >150°C.
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Self-Validating Safety Logic

e The "Yellow Stain" Rule: If you see yellow staining on gloves or hood surfaces, containment
has failed. The nitro-amine chromophore is a visual indicator of contamination.

e The Hydrolysis Check: If the container emits white fumes (HCI) upon opening, the C2-
chloride has degraded. The material is compromised and unsafe for precise stoichiometry.

Part 3: Strategic Handling & Engineering Controls
Storage Protocol

o Atmosphere: Store strictly under inert gas (Argon/Nitrogen).

o Temperature: +2°C to +8°C. (Avoid freezing if DMSO stock, as freeze-thaw cycles promote
precipitation/degradation).

o Container: Amber glass with PTFE-lined cap. Parafilm is insufficient; use electrical tape or
shrink bands for long-term storage.

Operational Workflow: Inert Weighing

Due to the hygroscopic nature of the C2-chloride, weighing should be performed to minimize
atmospheric exposure.

Storage 30 mins > Equilibrate to RT > PPE Check Minimize Air Time > Weighing <5 mins > Immediate Solubilization
(+4°C, Argon) (Prevent Condensation) (Nitrile x2, Static Gun) (Quick Transfer) (Anhydrous Solvent)

Click to download full resolution via product page

Figure 1: Inert handling workflow to prevent hydrolytic degradation of the C2-chloride.

Part 4: Reactivity & Synthetic Utility
Mechanism of Action

This molecule serves as a "linchpin" scaffold. The C2-chloride is the primary electrophile.
Unlike 2,4-dichloropyrimidines where regioselectivity is a battle between C2 and C4, the 5-
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amino group in this molecule donates electron density, slightly deactivating the ring, while the
4-nitro group strongly activates the C2 position via induction and resonance.

Key Transformation: SnAr displacement at C2, followed by Nitro reduction to yield a 4,5-
diaminopyrimidine (the immediate precursor to purines).

Experimental Protocol: C2-Selective Amination (SnAr)

Goal: Synthesize a 2-amino-substituted-4-nitro-5-aminopyrimidine.

Reagents:

Substrate: 2-Chloro-4-nitropyrimidin-5-amine (1.0 eq)

Nucleophile: Primary/Secondary Amine (1.1 eq)

Base: DIPEA (2.0 eq) or K2COs (anhydrous)

Solvent: THF (0.1 M) or DMF (if solubility is poor)

Step-by-Step Methodology:

Setup: Flame-dry a round-bottom flask and cool under Argon.

» Dissolution: Dissolve the pyrimidine substrate in anhydrous THF. The solution should be
clear yellow/orange.

o Addition: Add DIPEA, followed by the dropwise addition of the amine nucleophile at 0°C.

o Why 0°C? Although C2 is activated, the 4-nitro group makes the system prone to side
reactions (e.g., ring opening) if heated with strong nucleophiles. Control the exotherm.

e Monitoring: Warm to Room Temperature (RT). Monitor via TLC (50% EtOAc/Hex). Product
usually is more polar and brightly colored (deep orange/red).

o Workup: Dilute with EtOAc, wash with water x3 (to remove DMF/DIPEA salts). Dry over
Na2S0a.[2]
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 Purification: Flash chromatography. Note: Avoid amino-silica unless necessary; standard
silica is usually sufficient.

Synthetic Pathway Visualization[3]
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2-Chloro-4-nitro
pyrimidin-5-amine

DIPEA, THF, 0°C

Step 1: SrAr (C2)
(Nucleophile: R-NHz2)

:

2-(R-amino)-4-nitro
pyrimidin-5-amine

y

Step 2: Reduction
(H2/Pd-C or Fe/AcOH)

:

2-(R-amino)-4,5-
diaminopyrimidine

l

Step 3: Cyclization
(HC(OEt)3)

2-Substituted

Purine Scaffold

Click to download full resolution via product page

Figure 2: Synthetic route from 2-Chloro-4-nitropyrimidin-5-amine to 2-substituted purines.
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Part 5: Emergency Protocols & Waste Management
Spill Cleanup (Solid)

 |solate: Evacuate the immediate area (10 ft radius).
e PPE: Double nitrile gloves, N95 or P100 respirator (dust hazard), safety goggles.
» Neutralization: Do not use water initially (generates HCI). Cover with sand or vermiculite.

o Collection: Use a spark-proof scoop. Place in a sealed hazardous waste container labeled
"Toxic - Organic Solid".

o Decontamination: Wash surface with 10% sodium bicarbonate solution (neutralizes acid
residues) followed by soap and water.

Fire Fighting
e Media: COz2, Dry Chemical, or Foam.
e Warning: Burning produces toxic fumes of NOx, HCI, and CO. Firefighters must wear SCBA.

» Explosion Risk: If large quantities (>100g) are involved, treat as a potential explosion hazard
due to the nitro group. Evacuate to a safe distance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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